2-Chloro-N-(6,8-difluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-N-methylacetamide

• IUPAC Name: 2-chloro-N-(6,8-difluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-N-methylacetamide
• InChI: InChI=1S/C15H15ClF2N2O/c1-20(14(21)7-16)9-2-3-13-10(6-9)11-4-8(17)5-12(18)15(11)19-13/h4-5,9,19H,2-3,6-7H2,1H3
• InChI Key: HXRBLOBUTRCVHA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC2=C(C1)C3=C(N2)C(=CC(=C3)F)F)C(=O)CCl
• Molecular Formula: C15H15ClF2N2O
• Molecular Weight: 312.74 g/mol

Description

2-Chloro-N-(6,8-difluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-N-methylacetamide is a carbazole derivative that has been studied for its potential use in scientific research. It is a synthetic compound that can be produced in a laboratory setting using specific synthesis methods.

Mechanism of Action

The exact mechanism of action of 2-Chloro-N-(6,8-difluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-N-methylacetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cancer cell growth and neurodegeneration.
Biochemical and Physiological Effects:
2-Chloro-N-(6,8-difluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-N-methylacetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cancer cell growth and induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to have neuroprotective effects, protecting neurons from damage and death.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-N-(6,8-difluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-N-methylacetamide in lab experiments is that it is a synthetic compound that can be produced in large quantities. This makes it easier to study and test in a laboratory setting. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.

Future Directions

There are many potential future directions for research on 2-Chloro-N-(6,8-difluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-N-methylacetamide. One direction is to further study its potential as a treatment for cancer and neurodegenerative disorders. Another direction is to explore its mechanism of action in more detail, which could lead to the development of more targeted and effective treatments. Additionally, further research could be done to optimize the synthesis method for producing 2-Chloro-N-(6,8-difluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-N-methylacetamide.

Synthesis Methods

2-Chloro-N-(6,8-difluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-N-methylacetamide can be synthesized using a variety of methods. One such method involves the reaction of 6,8-difluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-methylacetamide to produce the desired compound. Other synthesis methods involve the use of different reagents and reaction conditions.

Scientific Research Applications

2-Chloro-N-(6,8-difluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-N-methylacetamide has been studied for its potential use in scientific research. It has been shown to have activity against certain types of cancer cells, including breast cancer and lung cancer cells. It has also been studied for its potential use as a treatment for Alzheimer's disease and other neurodegenerative disorders.